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Compound of Interest

Compound Name: 2-Phenyl-1-benzofuran-7-amine

Cat. No.: B1354446

Disclaimer: As a specific Safety Data Sheet (SDS) for 2-Phenyl-1-benzofuran-7-amine (CAS
77083-99-9) is not readily available, the following disposal procedures are based on
precautionary principles, drawing from general laboratory chemical waste guidelines and the
hazard profiles of structurally similar compounds such as 2,3-benzofuran. It is imperative to
treat this compound as hazardous and to consult with your institution's Environmental Health
and Safety (EHS) office for site-specific guidance.

The proper disposal of 2-Phenyl-1-benzofuran-7-amine, a chemical used in research, is
crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. Due
to the lack of specific hazard data for this compound, it should be handled with the assumption
that it may be flammable, carcinogenic, and harmful to aquatic life, similar to other benzofuran
derivatives.[1][2]

Immediate Safety and Personal Protective Equipment
(PPE)

Before handling 2-Phenyl-1-benzofuran-7-amine for any purpose, including disposal, ensure
that all work is conducted within a certified chemical fume hood. An emergency eyewash
station and safety shower must be readily accessible. The following personal protective
equipment should be worn:

e Eye and Face Protection: Chemical safety goggles and a face shield.
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile or neoprene). Inspect gloves for any
signs of degradation before use.

» Body Protection: A flame-resistant laboratory coat worn over non-synthetic clothing that
covers the entire body.

o Respiratory Protection: A NIOSH-approved respirator with organic vapor cartridges may be
necessary if there is a risk of aerosol generation or if working outside of a fume hood.[1]

Step-by-Step Disposal Protocol

1. Waste ldentification and Classification:

o Treat all waste containing 2-Phenyl-1-benzofuran-7-amine, including pure compound,
solutions, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), as
hazardous waste.[3][4]

o Based on the data for similar compounds, this waste should be preliminarily classified as
flammable, toxic, and an environmental hazard.[1][2]

2. Waste Segregation and Containerization:

» Solid Waste: Collect solid 2-Phenyl-1-benzofuran-7-amine and contaminated disposable
items in a dedicated, properly labeled hazardous waste container. The container must be in
good condition, compatible with the chemical, and have a secure lid.[4][5]

 Liquid Waste: Collect liquid waste containing this compound in a separate, leak-proof, and
chemically compatible container. Do not mix with other waste streams unless explicitly
permitted by your EHS office. For instance, halogenated and non-halogenated solvent
wastes should generally be kept separate.[6]

o Sharps Waste: Any chemically contaminated sharps (e.g., needles, broken glass) must be
placed in a designated, puncture-resistant sharps container that is clearly labeled as
containing chemical waste.[7]

3. Labeling:

e As soon as waste is generated, label the container with the words "Hazardous Waste."[4][6]
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e The label must include the full chemical name ("2-Phenyl-1-benzofuran-7-amine"), the
approximate concentration and quantity of the waste, and the date accumulation started.[6]
Avoid using chemical abbreviations or formulas.[4]

4. Storage:

» Store waste containers in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.[5][8]

e Ensure containers are kept closed at all times, except when adding waste.[3][4]

e Segregate the waste container from incompatible materials, particularly strong oxidizing
agents.[1] Store in a cool, well-ventilated area away from heat sources and direct sunlight.[2]

[7]
5. Disposal Request and Pickup:

» Once the waste container is full or you have finished generating this waste stream, contact
your institution's EHS office to schedule a waste pickup.[3][8]

» Do not attempt to dispose of this chemical down the drain or in the regular trash.[3][4]
Hazardous chemicals must never be poured down the drain.[3]

o Follow all institutional procedures for waste collection requests.

Spill Management

In the event of a small spill, use a non-combustible absorbent material such as sand or
vermiculite. Do not use paper towels. The absorbent material and any contaminated cleaning
supplies should be collected into a designated hazardous waste container. For larger spills,
evacuate the area and follow your institution's emergency procedures.

Quantitative Data

Due to the absence of a specific SDS, comprehensive quantitative data is limited. The following
table summarizes available predicted physical properties.
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Property Value

Molecular Formula C14H11NO

Boiling Point 397.2+22.0 °C (Predicted)
Density 1.203+0.06 g/cm3 (Predicted)

Data sourced from BOC Sciences.

Experimental Protocols

As this document focuses on disposal procedures, detailed experimental protocols for the use
of 2-Phenyl-1-benzofuran-7-amine are not provided. All laboratory work should be conducted
under the guidance of a principal investigator and with a thorough understanding of the

potential hazards.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Phenyl-1-benzofuran-7-amine.
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Disposal Workflow for 2-Phenyl-1-benzofuran-7-amine
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Caption: Disposal decision workflow for 2-Phenyl-1-benzofuran-7-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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